3-{[(1-methyl-1H-pyrrol-2-yl)methyl]amino}propan-1-ol

• Molecular Formula: C9H16N2O
• Molecular Weight: 168.24 g/mol
• IUPAC Name: 3-[(1-methylpyrrol-2-yl)methylamino]propan-1-ol
• InChI: InChI=1S/C9H16N2O/c1-11-6-2-4-9(11)8-10-5-3-7-12/h2,4,6,10,12H,3,5,7-8H2,1H3
• InChI Key: RRZBIJGUVSZYCT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1CNCCCO

Description

3-{[(1-Methyl-1H-pyrrol-2-yl)methyl]amino}propan-1-ol is a secondary alcohol and amine derivative featuring a 1-methylpyrrole substituent. The compound’s reactivity and physicochemical properties are influenced by the electron-rich pyrrole ring and the hydrogen-bonding capabilities of the hydroxyl and amino groups. This article compares its structural, synthetic, and analytical characteristics with similar compounds, emphasizing key differences and implications for research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(1-methyl-1H-pyrrol-2-yl)methyl]amino}propan-1-ol typically involves the reaction of 1-methyl-1H-pyrrole-2-carbaldehyde with 3-aminopropanol under reductive amination conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium cyanoborohydride or sodium triacetoxyborohydride .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent, and concentration, to ensure high yield and purity. Continuous flow reactors and other advanced techniques might be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

3-{[(1-methyl-1H-pyrrol-2-yl)methyl]amino}propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like PCC (Pyridinium chlorochromate) or DMP (Dess-Martin periodinane).

Reduction: The compound can be reduced to its corresponding amine using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The amino group can participate in nucleophilic substitution reactions, where it can be replaced by other functional groups using reagents like alkyl halides.

Common Reagents and Conditions

Oxidation: PCC, DMP, or other mild oxidizing agents.

Reduction: LiAlH4, sodium borohydride (NaBH4).

Substitution: Alkyl halides, acyl chlorides, or sulfonyl chlorides.

Major Products Formed

Oxidation: Formation of the corresponding aldehyde or ketone.

Reduction: Formation of the primary amine.

Substitution: Formation of various substituted derivatives depending on the reagent used.

Scientific Research Applications

3-{[(1-methyl-1H-pyrrol-2-yl)methyl]amino}propan-1-ol has several applications in scientific research:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders due to its structural similarity to neurotransmitters.

Organic Synthesis: The compound serves as an intermediate in the synthesis of more complex molecules, including heterocyclic compounds and natural product analogs.

Materials Science: It can be incorporated into polymers and other materials to impart specific properties such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 3-{[(1-methyl-1H-pyrrol-2-yl)methyl]amino}propan-1-ol largely depends on its application. In medicinal chemistry, it may interact with specific receptors or enzymes, modulating their activity. The pyrrole ring can engage in π-π interactions with aromatic residues in proteins, while the amino and hydroxyl groups can form hydrogen bonds, enhancing binding affinity and specificity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The target compound shares structural motifs with several derivatives, including substituted amino-propanols and heterocyclic analogs. Below is a comparative analysis:

Compound Name	Molecular Formula	Molecular Weight	Key Structural Features	Synthesis Yield	Notable Properties
3-{[(1-Methyl-1H-pyrrol-2-yl)methyl]amino}propan-1-ol (Target)	C9H16N2O	168.24	Pyrrol-2-ylmethylamino group, hydroxyl group	Not reported	Expected moderate polarity due to hydroxyl and amino groups; potential for H-bonding.
3-((2-Chloro-3-nitropyridin-4-yl)(methyl)amino)propan-1-ol (IV-9)	C9H12ClN3O3	245.67	Pyridine ring with nitro and chloro substituents; methylamino-propanol backbone	71%	ESI-MS m/z = 246 [M+H]+; NMR purity >99%.
1-{[(4-Fluorophenyl)methyl][(1-methyl-1H-pyrrol-2-yl)methyl]amino}-3-(2-methylphenoxy)propan-2-ol	C23H26FN3O2	403.47	Dual aromatic substituents (fluorophenyl, methylphenoxy); pyrrole-methylamino group	Not reported	Increased lipophilicity due to aromatic groups; potential CNS activity.
3-Amino-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propan-1-ol	C8H15N3O	169.22	Pyrazole-4-ylmethyl group; primary amino and hydroxyl groups	Not reported	Lower molecular weight; pyrazole may enhance metabolic stability.

Key Structural Insights :

• Heterocyclic Influence : The target’s pyrrole ring (electron-rich) contrasts with IV-9’s nitro-pyridine (electron-deficient), affecting reactivity in nucleophilic substitutions or metal coordination .
• Heterocycle Variation : Replacing pyrrole with pyrazole (as in ) introduces a nitrogen-rich ring, which may improve metabolic stability but reduce π-π stacking interactions .

Physicochemical and Analytical Properties

• Polarity: The target’s hydroxyl and amino groups suggest moderate polarity, whereas IV-9’s nitro and chloro substituents increase polarity and molecular weight .
• Spectroscopic Data : IV-9’s ESI-MS (m/z = 246) and NMR data provide benchmarks for verifying the target’s structure .
• Stability : Pyrazole derivatives (e.g., ) may exhibit superior stability over pyrrole analogs due to reduced susceptibility to oxidation .